Cas no 1228531-70-1 (4-phenyl-2-(piperidin-4-yl)pyrimidine)

• Product Name: 4-phenyl-2-(piperidin-4-yl)pyrimidine
• CAS No: 1228531-70-1
• MF: C₁₅H₁₇N₃
• MW: 239.315582990646
• MDL: MFCD18945320
• CID: 5238184
• PubChem ID: 63317261
• Update Time: 2026-03-08

4-phenyl-2-(piperidin-4-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Phenyl-2-(piperidin-4-yl)pyrimidine
• Pyrimidine, 4-phenyl-2-(4-piperidinyl)-
• 4-phenyl-2-(piperidin-4-yl)pyrimidine

• MDL： MFCD18945320
• Inchi： 1S/C15H17N3/c1-2-4-12(5-3-1)14-8-11-17-15(18-14)13-6-9-16-10-7-13/h1-5,8,11,13,16H,6-7,9-10H2
• InChI Key： BVGXZCQIEZIFGT-UHFFFAOYSA-N
• SMILES： N1CCC(C2N=CC=C(C3C=CC=CC=3)N=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 244
• XLogP3: 2
• Topological Polar Surface Area: 37.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4-phenyl-2-(piperidin-4-yl)pyrimidine

4-Phenyl-2-(Piperidin-4-yl)pyrimidine: A Promising Compound in the Field of Medicinal Chemistry

4-Phenyl-2-(piperidin-4-yl)pyrimidine (CAS No. 1228531-70-1) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidines, which are known for their biological activities and pharmacological properties. The unique structural features of 4-phenyl-2-(piperidin-4-yl)pyrimidine make it an attractive candidate for various drug discovery and development programs.

The core structure of 4-phenyl-2-(piperidin-4-yl)pyrimidine consists of a pyrimidine ring fused with a piperidine moiety and a phenyl group. The pyrimidine ring is a fundamental component in many biologically active molecules, including nucleosides, nucleotides, and various pharmaceutical agents. The piperidine ring, on the other hand, is known for its ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules, enhancing their bioavailability and selectivity.

Recent studies have highlighted the potential of 4-phenyl-2-(piperidin-4-yl)pyrimidine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can act as a potent modulator of neurotransmitter systems, particularly those involving dopamine and serotonin. This makes it a promising candidate for the development of drugs targeting conditions such as Parkinson's disease, Alzheimer's disease, and depression.

In addition to its neurological applications, 4-phenyl-2-(piperidin-4-yl)pyrimidine has also shown promise in cancer research. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. Specifically, it has been found to interfere with the activity of kinases such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells.

The pharmacological profile of 4-phenyl-2-(piperidin-4-yl)pyrimidine has been extensively studied using both in vitro and in vivo models. In vitro assays have revealed that this compound exhibits high potency and selectivity against specific targets, while animal models have provided valuable insights into its safety and efficacy profiles. These studies have consistently shown that 4-phenyl-2-(piperidin-4-yl)pyrimidine is well-tolerated and demonstrates favorable pharmacokinetic properties, making it a viable candidate for further clinical development.

The structural flexibility of 4-phenyl-2-(piperidin-4-yl)pyrimidine also allows for the synthesis of various derivatives through chemical modifications. These derivatives can be tailored to enhance specific biological activities or improve pharmacological properties such as solubility, stability, and bioavailability. This versatility has led to the exploration of 4-phenyl-2-(piperidin-4-yl)pyrimidine-based compounds in multiple therapeutic areas beyond neurology and oncology, including cardiovascular diseases, inflammatory conditions, and metabolic disorders.

In conclusion, 4-phenyl-2-(piperidin-4-y l)pyrimidine (CAS No. 1228531-70-1) represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with its diverse biological activities and favorable pharmacological properties, make it an attractive target for drug discovery and development. Ongoing research continues to uncover new applications and potential therapeutic benefits of this compound, further solidifying its importance in modern pharmaceutical science.